(Z)-4-((3-ethyl-4-(p-tolyl)thiazol-2(3H)-ylidene)amino)phenol hydrobromide

• IUPAC Name: 4-[[3-ethyl-4-(4-methylphenyl)-1,3-thiazol-2-ylidene]amino]phenol;hydrobromide
• InChI: InChI=1S/C18H18N2OS.BrH/c1-3-20-17(14-6-4-13(2)5-7-14)12-22-18(20)19-15-8-10-16(21)11-9-15;/h4-12,21H,3H2,1-2H3;1H
• InChI Key: JEFYKOFIPBOCEF-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=CSC1=NC2=CC=C(C=C2)O)C3=CC=C(C=C3)C.Br
• Molecular Formula: C18H19BrN2OS
• Molecular Weight: 391.3 g/mol

Description

(Z)-4-((3-ethyl-4-(p-tolyl)thiazol-2(3H)-ylidene)amino)phenol hydrobromide, also known as ETPTA hydrobromide, is a chemical compound with potential applications in scientific research. It is a thiazole-based dye that has been shown to have fluorescent properties, making it useful in a variety of biochemical and physiological experiments.

Mechanism of Action

The exact mechanism of action of (Z)-4-((3-ethyl-4-(p-tolyl)thiazol-2(3H)-ylidene)amino)phenol hydrobromide hydrobromide is not well understood. However, it is believed that the compound binds to cellular structures and emits fluorescence when excited with light of a certain wavelength.
Biochemical and Physiological Effects:
(Z)-4-((3-ethyl-4-(p-tolyl)thiazol-2(3H)-ylidene)amino)phenol hydrobromide hydrobromide has been shown to have minimal toxicity and does not appear to have any significant biochemical or physiological effects on cells or tissues. It is generally considered to be a safe and non-invasive tool for scientific research.

Advantages and Limitations for Lab Experiments

One of the main advantages of (Z)-4-((3-ethyl-4-(p-tolyl)thiazol-2(3H)-ylidene)amino)phenol hydrobromide hydrobromide is its fluorescent properties, which make it useful for visualizing cells and tissues. It is also relatively easy to synthesize and has minimal toxicity. However, one limitation of the compound is that it has a relatively low quantum yield, which means that it emits less fluorescence than other dyes. Additionally, its excitation and emission spectra overlap with those of other commonly used dyes, which can make it difficult to use in multiplex experiments.

Future Directions

There are several potential future directions for research involving (Z)-4-((3-ethyl-4-(p-tolyl)thiazol-2(3H)-ylidene)amino)phenol hydrobromide hydrobromide. One area of interest is the development of new derivatives of the compound with improved fluorescent properties. Another potential direction is the use of the compound in combination with other dyes to create new imaging techniques. Finally, (Z)-4-((3-ethyl-4-(p-tolyl)thiazol-2(3H)-ylidene)amino)phenol hydrobromide hydrobromide could be used in drug discovery to screen for compounds that interact with cellular structures in a similar way.

Synthesis Methods

The synthesis of (Z)-4-((3-ethyl-4-(p-tolyl)thiazol-2(3H)-ylidene)amino)phenol hydrobromide hydrobromide involves the reaction of 2-amino-4-(p-tolyl)thiazole with 4-hydroxybenzaldehyde in the presence of a base catalyst. The resulting product is then treated with hydrobromic acid to form the final compound.

Scientific Research Applications

(Z)-4-((3-ethyl-4-(p-tolyl)thiazol-2(3H)-ylidene)amino)phenol hydrobromide hydrobromide has been used in a variety of scientific research applications, including cell imaging, protein labeling, and drug discovery. Its fluorescent properties make it useful for visualizing cells and tissues, and it has been used to study the localization and trafficking of proteins within cells.